Cas no 292621-46-6 (3-Bromo-2,4,5,6-tetrafluorobenzoylchloride)

3-Bromo-2,4,5,6-tetrafluorobenzoylchloride structure
292621-46-6 structure
Product Name:3-Bromo-2,4,5,6-tetrafluorobenzoylchloride
CAS No:292621-46-6
MF:C7BrClF4O
MW:291.424914360046
CID:92670
PubChem ID:2783244
Update Time:2025-04-18

3-Bromo-2,4,5,6-tetrafluorobenzoylchloride Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-2,4,5,6-tetrafluorobenzoylchloride
    • AC1MD438
    • AG-E-95189
    • CTK4G3017
    • MolPort-001-772-618
    • PC10512
    • A819844
    • 3-Bromo-2,4,5,6-tetrafluorobenzoyl chloride
    • MFCD05664064
    • AKOS005254275
    • FT-0615130
    • 292621-46-6
    • DTXSID60382531
    • Benzoyl chloride, 3-bromo-2,4,5,6-tetrafluoro-
    • DTXCID90333556
    • Inchi： 1S/C7BrClF4O/c8-2-3(10)1(7(9)14)4(11)6(13)5(2)12
    • InChI Key： FHHUFCXIDZNVQW-UHFFFAOYSA-N
    • SMILES： BrC1=C(C(=C(C(C(=O)Cl)=C1F)F)F)F

Computed Properties

  • Exact Mass: 289.87600
  • Monoisotopic Mass: 289.876
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.5
  • Topological Polar Surface Area: 17.1A^2

Experimental Properties

  • Color/Form: Colorless liquid
  • Density: 1.957
  • Melting Point: 142-144 ºC
  • Boiling Point: 142-144°C 80mm
  • Flash Point: >100°C
  • Refractive Index: 1.5120
  • PSA: 17.07000
  • LogP: 3.38450
  • Solubility: Hydrolyzable
  • Sensitiveness: Moisture Sensitive

3-Bromo-2,4,5,6-tetrafluorobenzoylchloride Security Information

  • Hazard Statement： Corrosive
  • Hazardous Material transportation number：UN 3265
  • Hazard Category Code： 34
  • Safety Instruction： S26-S36/37/39-S45
  • Hazardous Material Identification： C
  • HazardClass：8
  • PackingGroup：III
  • Safety Term：S26;S36/37/39;S45
  • Packing Group：III
  • Packing Group：III
  • Risk Phrases：R34

3-Bromo-2,4,5,6-tetrafluorobenzoylchloride Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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